(E)-3-(4-isopropoxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile

• IUPAC Name: (Z)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)-3-(4-propan-2-yloxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C20H19N3O2/c1-13(2)25-15-10-8-14(9-11-15)19(24)16(12-21)20-22-17-6-4-5-7-18(17)23(20)3/h4-11,13,24H,1-3H3/b19-16-
• InChI Key: DZGDKSGNIZYLDI-MNDPQUGUSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=C(C#N)C2=NC3=CC=CC=C3N2C)O
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C(=C(\C#N)/C2=NC3=CC=CC=C3N2C)/O
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

(E)-3-(4-isopropoxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C20H19N3O2 and its molecular weight is 333.391. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(4-isopropoxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(4-isopropoxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on related benzimidazole derivatives and their synthesis processes offers insights into chemical reactions and methodologies that can be applied to synthesize complex molecules, including various derivatives of thiophene, oxathiole, and oxadiazole. For example, Dawood et al. (2007) detailed the synthesis of new benzofuran-based thiophene, 1,3-oxathiole, and 1,3,4-oxa(thia)diazole derivatives, demonstrating the chemical versatility of benzimidazole compounds in producing a range of heterocyclic derivatives with potential applications in materials science and pharmaceuticals Dawood, Farag, & Abdel‐Aziz, 2007.

Corrosion Inhibition

Benzimidazole derivatives have been studied for their corrosion inhibition properties, which are crucial for protecting metals in acidic environments. Ammal et al. (2018) investigated the effect of substitution and temperature on the corrosion inhibition properties of benzimidazole-bearing 1,3,4-oxadiazoles, revealing their potential to form protective layers on metal surfaces, thereby preventing corrosion Ammal, Prajila, & Joseph, 2018.

Catalytic Applications

N-heterocyclic carbenes, derived from benzimidazole structures, are known for their role as catalysts in various chemical reactions. Liu et al. (2016) described the formation of N-heterocyclic carbenes through the tautomerization of mesomeric betaines, showcasing their application in forming cyclic boron adducts and palladium complexes, which are relevant in catalytic processes Liu, Nieger, Hübner, & Schmidt, 2016.

Antimicrobial Activities

The antimicrobial properties of benzimidazole derivatives are also a significant area of research. Patel et al. (2009) synthesized isoxazol compounds containing benzimidazole and evaluated their antimicrobial activities, suggesting potential applications in developing new antimicrobial agents Patel, Shah, Trivedi, & Vyas, 2009.